Cas no 2228609-44-5 (3-(furan-2-yloxy)-3-methylazetidine)

• Product Name: 3-(furan-2-yloxy)-3-methylazetidine
• CAS No: 2228609-44-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6129272
• PubChem ID: 165697208
• Update Time: 2025-10-18

3-(furan-2-yloxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yloxy)-3-methylazetidine
• EN300-1832618
• 2228609-44-5

• Inchi： 1S/C8H11NO2/c1-8(5-9-6-8)11-7-3-2-4-10-7/h2-4,9H,5-6H2,1H3
• InChI Key： LMTQHXIJTURUDG-UHFFFAOYSA-N
• SMILES： O(C1=CC=CO1)C1(C)CNC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(furan-2-yloxy)-3-methylazetidine

Exploring the Unique Properties and Applications of 3-(furan-2-yloxy)-3-methylazetidine (CAS No. 2228609-44-5)

In the ever-evolving field of organic chemistry, 3-(furan-2-yloxy)-3-methylazetidine (CAS No. 2228609-44-5) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a furan-2-yloxy group attached to a 3-methylazetidine core, presents unique structural characteristics that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical development, material science, and specialty chemical synthesis.

The molecular structure of 3-(furan-2-yloxy)-3-methylazetidine combines the aromatic properties of furan with the strained ring system of azetidine. This combination creates a versatile building block that can participate in diverse chemical reactions. The compound's CAS number, 2228609-44-5, serves as its unique identifier in chemical databases and regulatory documentation. Recent studies have focused on understanding its reactivity patterns, particularly in nucleophilic substitution reactions and ring-opening transformations.

One of the most promising applications of 3-(furan-2-yloxy)-3-methylazetidine lies in medicinal chemistry. The azetidine moiety is known for its bioisosteric properties, often used to improve the pharmacokinetic profiles of drug candidates. When combined with the furan heterocycle, which is prevalent in many bioactive natural products, this compound becomes particularly interesting for drug discovery programs. Pharmaceutical researchers are investigating its potential as a scaffold for developing novel therapeutic agents targeting various disease pathways.

In material science, 3-(furan-2-yloxy)-3-methylazetidine has shown promise as a monomer for specialty polymers. The furan group can participate in Diels-Alder reactions, enabling the creation of thermally reversible polymer networks. This property is particularly valuable in developing self-healing materials and smart coatings. The compound's 3-methylazetidine component contributes to the rigidity of resulting polymers while maintaining processability, making it attractive for advanced material applications.

The synthesis of 3-(furan-2-yloxy)-3-methylazetidine typically involves the reaction of 3-methylazetidin-3-ol with 2-chlorofuran under basic conditions. Recent advancements in green chemistry have led to more sustainable production methods, including catalytic processes that minimize waste generation. These developments align with current industry trends toward environmentally friendly chemical manufacturing, addressing growing concerns about sustainable chemistry practices.

Analytical characterization of 3-(furan-2-yloxy)-3-methylazetidine reveals interesting spectroscopic properties. The compound exhibits characteristic signals in ¹H NMR spectroscopy, with distinct patterns for the furan protons and the azetidine ring protons. Mass spectrometry typically shows a molecular ion peak corresponding to its molecular weight of 153.18 g/mol. These analytical signatures are crucial for quality control in both research and industrial settings.

Recent patent literature indicates growing commercial interest in 3-(furan-2-yloxy)-3-methylazetidine and related compounds. Several applications describe its use as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The compound's unique structural features make it valuable for creating molecular diversity in combinatorial chemistry libraries, a key strategy in modern drug discovery.

From a regulatory perspective, 3-(furan-2-yloxy)-3-methylazetidine (CAS No. 2228609-44-5) is not currently classified as hazardous under major chemical safety regulations. However, as with all chemical substances, proper handling procedures should be followed, including the use of appropriate personal protective equipment. Material Safety Data Sheets (MSDS) should be consulted before working with this compound in laboratory or industrial settings.

The market for specialty chemicals like 3-(furan-2-yloxy)-3-methylazetidine is experiencing steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Custom synthesis providers and chemical suppliers are expanding their catalogs to include such niche compounds, catering to the needs of research institutions and industrial laboratories. Pricing and availability may vary depending on purity requirements and order quantities.

Future research directions for 3-(furan-2-yloxy)-3-methylazetidine include exploring its potential in asymmetric synthesis, investigating its biological activity profile more comprehensively, and developing more efficient synthetic routes. The compound's versatility suggests it may find applications in areas such as agrochemicals, flavors and fragrances, and electronic materials. As synthetic methodologies continue to advance, we can expect to see broader utilization of this interesting molecular scaffold.

For researchers working with 3-(furan-2-yloxy)-3-methylazetidine, proper storage conditions are essential to maintain compound stability. Recommendations typically include storage in a cool, dry place under inert atmosphere, protected from light and moisture. These precautions help preserve the compound's integrity and ensure reproducible results in experimental work.

In conclusion, 3-(furan-2-yloxy)-3-methylazetidine (CAS No. 2228609-44-5) represents an intriguing example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of furan and azetidine moieties offers exciting opportunities for innovation in multiple scientific and industrial domains. As research continues to uncover new properties and applications for this compound, its importance in specialty chemical markets is likely to grow significantly in the coming years.